Cas no 1249839-91-5 (3-Benzyl-2-methylpyrrolidine)

• Product Name: 3-Benzyl-2-methylpyrrolidine
• CAS No: 1249839-91-5
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD16738136
• CID: 4581376
• PubChem ID: 21642868
• Update Time: 2025-11-01

3-Benzyl-2-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-2-methylpyrrolidine
• 3-Benzyl-2-methylpyrrolidine

• MDL： MFCD16738136
• Inchi： 1S/C12H17N/c1-10-12(7-8-13-10)9-11-5-3-2-4-6-11/h2-6,10,12-13H,7-9H2,1H3
• InChI Key： POPKDHUVIWNVDS-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC=CC=2)C1C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 265.4±9.0 °C at 760 mmHg
• Flash Point: 114.6±14.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Benzyl-2-methylpyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Benzyl-2-methylpyrrolidine

Introduction to 3-Benzyl-2-methylpyrrolidine (CAS No: 1249839-91-5)

3-Benzyl-2-methylpyrrolidine, with the chemical formula C₁₁H₁₅N, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrrolidine class, which is characterized by a six-membered ring containing one nitrogen atom. The presence of both a benzyl group and a methyl substituent at specific positions on the pyrrolidine ring imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The CAS number 1249839-91-5 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other molecules with similar structures. As of recent advancements, 3-Benzyl-2-methylpyrrolidine has been explored for its potential applications in various therapeutic areas, particularly in the design of novel bioactive molecules.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. Pyrrolidine derivatives, in particular, have been widely studied for their role as pharmacophores in small-molecule drugs. The structural features of 3-Benzyl-2-methylpyrrolidine make it an attractive candidate for further investigation, as the benzyl group can enhance binding affinity to biological targets, while the methyl group contributes to steric and electronic modulation.

One of the most compelling aspects of 3-Benzyl-2-methylpyrrolidine is its versatility in medicinal chemistry. Researchers have leveraged this compound as a building block to synthesize more complex molecules with enhanced pharmacological profiles. For instance, derivatives of this scaffold have been investigated for their potential as kinase inhibitors, GPCR modulators, and anti-inflammatory agents. The benzyl substituent, in particular, has been shown to improve solubility and metabolic stability, which are critical factors in drug development.

Recent studies have also highlighted the synthetic pathways available for 3-Benzyl-2-methylpyrrolidine. Efficient synthetic routes are essential for large-scale production and cost-effective drug development. One such method involves the reaction of 2-methylpyrrolidine with benzyl halides under palladium-catalyzed conditions, which offers high yields and selectivity. These advancements in synthetic chemistry have made it feasible to explore the full potential of this compound in drug discovery.

The pharmacological evaluation of 3-Benzyl-2-methylpyrrolidine has revealed several promising properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. Additionally, preclinical trials have indicated potential therapeutic effects in models of inflammation and neurodegeneration. These findings underscore the compound's significance as a lead molecule for further drug development.

Another area of interest is the structural optimization of 3-Benzyl-2-methylpyrrolidine to enhance its pharmacokinetic properties. Medicinal chemists have employed computational modeling and high-throughput screening techniques to identify analogs with improved bioavailability and reduced toxicity. The benzyl and methyl groups provide a starting point for modifications that can fine-tune these properties, making this compound a valuable asset in rational drug design.

The role of 3-Benzyl-2-methylpyrrolidine in medicinal chemistry is further underscored by its presence in several patent applications and research publications. These documents highlight its use as an intermediate in the synthesis of more complex drugs targeting various diseases. The growing body of literature on this compound reflects its increasing relevance in modern pharmaceutical research.

In conclusion, 3-Benzyl-2-methylpyrrolidine (CAS No: 1249839-91-5) is a versatile heterocyclic compound with significant potential in drug discovery and development. Its unique structural features, combined with recent advancements in synthetic chemistry and pharmacological evaluation, make it a promising candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.